Cas no 110623-26-2 (3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-2-methyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-2-methyl-
• CAS No: 110623-26-2
• MF: C₁₁H₁₂ClN₃S
• MW: 253.751079559326
• CID: 185424
• PubChem ID: 3066601
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-2-methyl-
• 5-(4-chlorophenyl)-4-ethyl-2-methyl-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-chlorophenyl)-4-ethyl-2-methyl-
• DTXSID00149327
• CHEMBL440840
• BRN 5052697
• 110623-26-2
• 2,4-Dihydro-5-(4-chlorophenyl)-4-ethyl-2-methyl-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C11H12ClN3S/c1-3-15-10(13-14(2)11(15)16)8-4-6-9(12)7-5-8/h4-7H,3H2,1-2H3
• InChI Key： LDFDANAPKSZENI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN(C)C(N1CC)=S

Computed Properties

• Exact Mass: 253.04426
• Monoisotopic Mass: 253.044046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.29
• Boiling Point: 318.1°C at 760 mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.643
• PSA: 18.84
• LogP: 3.29140